Cas no 877640-50-1 (3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-4-(trifluoromethyl)phenylurea)

• Product Name: 3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-4-(trifluoromethyl)phenylurea
• CAS No: 877640-50-1
• MF: C₁₉H₁₈F₃N₃O₃
• MW: 393.359735012054
• CID: 6528215
• Update Time: 2025-10-29

3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-4-(trifluoromethyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-4-(trifluoromethyl)phenylurea
• Urea, N-[1-(4-methoxyphenyl)-5-oxo-3-pyrrolidinyl]-N'-[4-(trifluoromethyl)phenyl]-

• Inchi： 1S/C19H18F3N3O3/c1-28-16-8-6-15(7-9-16)25-11-14(10-17(25)26)24-18(27)23-13-4-2-12(3-5-13)19(20,21)22/h2-9,14H,10-11H2,1H3,(H2,23,24,27)
• InChI Key： YQIZFMBDBPMJQN-UHFFFAOYSA-N
• SMILES： N(C1CC(=O)N(C2=CC=C(OC)C=C2)C1)C(NC1=CC=C(C(F)(F)F)C=C1)=O

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 567.2±50.0 °C(Predicted)
• pka: 12.28±0.20(Predicted)

Additional information on 3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-4-(trifluoromethyl)phenylurea

Comprehensive Overview of 3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-4-(trifluoromethyl)phenylurea (CAS No. 877640-50-1)

The compound 3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-4-(trifluoromethyl)phenylurea (CAS No. 877640-50-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a pyrrolidinone core and trifluoromethylphenyl moiety, this compound exhibits potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a kinase inhibitor scaffold, particularly in the context of cancer therapeutics and inflammatory diseases.

From a chemical perspective, 3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-4-(trifluoromethyl)phenylurea belongs to the class of urea derivatives, which are known for their diverse biological activities. The presence of the methoxyphenyl group enhances its lipophilicity, while the trifluoromethyl substituent contributes to metabolic stability—a key consideration in modern medicinal chemistry. These structural attributes make it a valuable intermediate for developing targeted therapies, aligning with current trends in precision medicine.

The synthesis of CAS 877640-50-1 typically involves multi-step organic reactions, with careful control of reaction conditions to achieve high purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound. Recent publications highlight its potential as a lead compound in developing novel small molecule inhibitors, particularly for protein kinases involved in cellular signaling pathways.

In the context of current research trends, 3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-4-(trifluoromethyl)phenylurea has been investigated for its potential in addressing drug-resistant cancers—a major challenge in oncology. The pyrrolidinone scaffold demonstrates promising interactions with ATP-binding sites of kinases, while the urea linkage provides hydrogen bonding capabilities critical for target engagement. These properties align with growing interest in next-generation kinase inhibitors that overcome limitations of existing therapies.

Beyond pharmaceutical applications, this compound has shown utility in agricultural chemistry, particularly in the development of novel plant growth regulators. The trifluoromethylphenyl group contributes to enhanced bioavailability in plant systems, while the methoxyphenyl moiety may influence hormonal pathways. Such dual-use potential makes CAS 877640-50-1 an interesting subject for interdisciplinary research at the intersection of chemical biology and agrochemical innovation.

From a market perspective, the demand for specialized heterocyclic compounds like 3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-4-(trifluoromethyl)phenylurea continues to grow, driven by advancements in high-throughput screening technologies and fragment-based drug design. Custom synthesis services for such molecules have expanded significantly, catering to both academic institutions and biotech startups engaged in early-stage discovery programs.

Environmental and regulatory considerations for CAS 877640-50-1 follow standard protocols for research chemicals. Proper handling requires adherence to laboratory safety guidelines, particularly regarding organic solvents used in its synthesis and purification. The compound's stability profile suggests compatibility with standard storage conditions for pharmaceutical intermediates, though long-term stability studies are recommended for specific applications.

Recent patent literature reveals growing intellectual property activity surrounding pyrrolidinone-urea hybrids, with 3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-4-(trifluoromethyl)phenylurea appearing in claims related to JAK/STAT pathway inhibitors and angiogenesis modulators. This reflects the broader industry focus on signal transduction inhibitors as therapeutic agents, particularly for autoimmune disorders and oncology indications.

For researchers sourcing this compound, key considerations include purity specifications (typically ≥95% by HPLC), solubility characteristics (DMSO or ethanol are common solvents), and structural analogs that might serve as positive controls in biological assays. The growing availability of custom fluorinated building blocks has facilitated more efficient exploration of structure-activity relationships within this chemical series.

Looking ahead, 3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-4-(trifluoromethyl)phenylurea represents an important example of how rational drug design principles can be applied to privileged scaffolds. Its combination of hydrogen bond donors/acceptors and aromatic systems makes it particularly valuable for molecular docking studies and virtual screening initiatives—areas experiencing rapid growth due to advances in computational chemistry and AI-assisted drug discovery platforms.